6-amino-5-cyano-1H-indazole-7-carboxylic acid methyl ester

• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.20 g/mol
• IUPAC Name: methyl 6-amino-5-cyano-1H-indazole-7-carboxylate
• InChI: InChI=1S/C10H8N4O2/c1-16-10(15)7-8(12)5(3-11)2-6-4-13-14-9(6)7/h2,4H,12H2,1H3,(H,13,14)
• InChI Key: AKSPNPZQGRJWAE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC(=C1N)C#N)C=NN2

Description

6-amino-5-cyano-1H-indazole-7-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H8N4O2 and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 500 mg (1.85 mmol) of 6-amino-5-bromo-1H-indazole-7-carboxylic acid methyl ester, prepared as in step a in example 16, in 10 mL of N,N-dimethylformamide under an atmosphere of argon is added 135 mg (1.15 mmol) of zinc cyanide and 206 mg (0.185 mmol) of tetrakis(triphenylphsophine)palladium. The reaction mixture is stirred in a microwave oven at 180° C. for 5 minutes. Then, a 1:1 v/v mixture of ethyl acetate and tertbutylmethyl ether and brine are added to the reaction and the phases are separated. The aqueous layer is extracted with tert-butylmethylether. The organic extracts are washed twice with brine, dried over MgSO4 and concentrated in vacuo. The residue is purified by flash chromatography (SiO2, hexane/ethyl acetate 2:1 to 1:1, gradient) to afford 380 mg of product (94%) as a yellowish solid; LC/MS:217/218 (M+H)+.